Cas no 2172438-50-3 (N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide)

• Product Name: N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide
• CAS No: 2172438-50-3
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 5859348
• PubChem ID: 165843357
• Update Time: 2025-05-27

N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide
• EN300-1478022
• 2172438-50-3
• N-[4-(6-methylpiperidin-3-yl)phenyl]methanesulfonamide

• Inchi： 1S/C13H20N2O2S/c1-10-3-4-12(9-14-10)11-5-7-13(8-6-11)15-18(2,16)17/h5-8,10,12,14-15H,3-4,9H2,1-2H3
• InChI Key： YFZMMQOOIVEXHT-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C1CNC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 268.12454906g/mol
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.6Ų

Additional information on N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide

Comprehensive Overview of N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide (CAS No. 2172438-50-3)

N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide (CAS No. 2172438-50-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a methanesulfonamide group linked to a 6-methylpiperidin-3-yl phenyl moiety, makes it a promising candidate for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a scaffold for designing novel enzyme inhibitors and receptor modulators, especially in neurological and metabolic disorders.

The compound's piperidine core structure is particularly noteworthy, as this motif is frequently found in bioactive molecules targeting central nervous system (CNS) disorders. Current trends in pharmaceutical research emphasize the development of blood-brain barrier permeable compounds, and N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide shows structural characteristics that may facilitate such properties. Its methyl substitution at the 6-position of the piperidine ring could influence both its pharmacokinetic profile and target binding affinity.

From a synthetic chemistry perspective, 2172438-50-3 presents interesting challenges and opportunities. The presence of both sulfonamide and secondary amine functionalities allows for diverse chemical modifications, making it a versatile intermediate in medicinal chemistry programs. Recent publications have highlighted the growing importance of sulfonamide-containing compounds in drug development, particularly for their role in enhancing solubility and improving metabolic stability.

Analytical characterization of N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for establishing purity and confirming structural identity, especially when the compound is used as a reference standard or building block in pharmaceutical research.

The pharmaceutical industry's current focus on targeted therapies and precision medicine has increased demand for specialized compounds like 2172438-50-3. Its structural features suggest potential applications in developing treatments for conditions such as neurodegenerative diseases, chronic pain, and metabolic syndromes. Researchers are particularly interested in exploring its interactions with G-protein coupled receptors (GPCRs) and ion channels, which are common targets in modern drug discovery.

In the context of green chemistry initiatives, synthetic routes to N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide are being optimized to reduce environmental impact. This includes exploring catalytic methods, solvent-free reactions, and atom-economical processes. Such developments align with the pharmaceutical industry's commitment to sustainable manufacturing practices while maintaining high purity standards.

Quality control of 2172438-50-3 is paramount for research applications, with strict requirements for chemical purity and structural integrity. Advanced analytical techniques are employed to detect and quantify potential impurities, ensuring reliable results in biological assays. The compound's stability under various storage conditions is also an important consideration for long-term research projects.

From a regulatory perspective, N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide is primarily used in research settings, and its handling follows standard laboratory safety protocols. Researchers working with this compound typically employ appropriate personal protective equipment (PPE) and work in properly ventilated environments, consistent with good laboratory practices for handling organic compounds.

The growing interest in structure-activity relationships (SAR) studies has positioned 2172438-50-3 as a valuable tool for medicinal chemists. By systematically modifying its structure, researchers can gain insights into how specific molecular features influence biological activity. This approach is particularly valuable in the early stages of lead optimization during drug development programs.

Future research directions for N-4-(6-methylpiperidin-3-yl)phenylmethanesulfonamide may include exploration of its crystal structure to better understand its three-dimensional conformation and potential interactions with biological targets. Additionally, computational modeling studies could provide valuable predictions about its ADME properties (absorption, distribution, metabolism, and excretion), which are crucial for pharmaceutical development.

As the scientific community continues to investigate novel chemical entities for therapeutic applications, compounds like 2172438-50-3 demonstrate the importance of heterocyclic chemistry in modern drug discovery. Its balanced combination of lipophilic and hydrophilic properties makes it particularly interesting for designing molecules with optimal drug-like properties, a key consideration in contemporary pharmaceutical research.